Cas no 69857-80-3 (2-Propenamide, 3-(4-morpholinyl)-N,3-diphenyl-)

2-Propenamide, 3-(4-morpholinyl)-N,3-diphenyl- structure
69857-80-3 structure
Product Name:2-Propenamide, 3-(4-morpholinyl)-N,3-diphenyl-
CAS No:69857-80-3
MF:C19H20N2O2
MW:308.374304771423
CID:391209
PubChem ID:71374344
Update Time:2025-04-19

2-Propenamide, 3-(4-morpholinyl)-N,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-(4-morpholinyl)-N,3-diphenyl-
    • 3-morpholin-4-yl-N,3-diphenylprop-2-enamide
    • 3-(Morpholin-4-yl)-N,3-diphenylprop-2-enamide
    • 69857-80-3
    • DTXSID70797132
    • Inchi: 1S/C19H20N2O2/c22-19(20-17-9-5-2-6-10-17)15-18(16-7-3-1-4-8-16)21-11-13-23-14-12-21/h1-10,15H,11-14H2,(H,20,22)
    • InChI Key: UWRSZIOSEHXTLH-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=CC(NC2C=CC=CC=2)=O)C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 308.1526
  • Monoisotopic Mass: 308.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
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